Cas no 946316-17-2 (2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide
• CAS No: 946316-17-2
• MF: C₁₇H₁₁ClF₂N₂O₂
• MW: 348.731250047684
• CID: 6098956
• PubChem ID: 16878674
• Update Time: 2025-06-15

2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide
• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-(2,4-difluorophenyl)acetamide
• VU0627534-1
• 2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(2,4-difluorophenyl)acetamide
• 946316-17-2
• F5001-0446
• AKOS016449297

• Inchi： 1S/C17H11ClF2N2O2/c18-11-3-1-10(2-4-11)16-8-13(22-24-16)9-17(23)21-15-6-5-12(19)7-14(15)20/h1-8H,9H2,(H,21,23)
• InChI Key： SJYMNYZHFVDYDX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CC1C=C(C2=CC=C(Cl)C=C2)ON=1

Computed Properties

• Exact Mass: 348.0477116g/mol
• Monoisotopic Mass: 348.0477116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide

Introduction to 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide (CAS No. 946316-17-2)

2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide, with the CAS number 946316-17-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a chlorophenyl and difluorophenyl substituent. These functional groups contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The molecular structure of 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide consists of an oxazole ring fused with an acetamide moiety. The presence of the chloro and fluoro substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacological profile.

In the context of drug discovery and development, 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are crucial in the treatment of diseases such as cancer, where aberrant kinase activity can lead to uncontrolled cell proliferation.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide exhibited potent inhibitory activity against a specific kinase implicated in cancer progression. The researchers found that this compound effectively inhibited the kinase's enzymatic activity at low micromolar concentrations. This finding suggests that 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide could be a valuable lead compound for further optimization and development into a therapeutic agent.

Beyond its potential as a kinase inhibitor, 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases such as arthritis and inflammatory bowel disease. The ability of 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide to modulate inflammatory pathways could make it a useful tool in the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its pharmacological properties, the safety profile of 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide has been evaluated through various preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to confirm these findings and to assess the compound's safety and efficacy in human subjects.

The synthesis of 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthetic route typically begins with the formation of an intermediate oxazole ring followed by functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, which can facilitate large-scale production for pharmaceutical applications.

In conclusion, 2-5-(4-Chlorophenyl)-1,2-oxazol-3-yl-N-(2,4-difluorophenyl)acetamide (CAS No. 946316-17-2) is a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development into novel therapeutic agents. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.